Cas no 1804675-36-2 (2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804675-36-2
• MF: C₇H₄ClF₃N₂O₅S
• MW: 320.630270004272
• CID: 4843522
• Update Time: 2025-05-24

2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O5S/c1-3-5(19(8,16)17)2-4(13(14)15)6(12-3)18-7(9,10)11/h2H,1H3
• InChI Key： RTNRGAGHWZISPB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(N=C1C)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.6
• Topological Polar Surface Area: 111

Additional information on 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Introduction to 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804675-36-2)

2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804675-36-2, is a pyridine derivative featuring a sulfonyl chloride functional group, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple substituents, including a methyl group, a nitro group, and a trifluoromethoxy group, endows this compound with unique chemical properties that are highly relevant to modern drug discovery efforts.

The structural configuration of 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride positions it as a versatile building block for the development of novel therapeutic agents. The sulfonyl chloride moiety is particularly noteworthy, as it readily participates in nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups into the molecular framework. This reactivity has made it an indispensable tool in synthetic organic chemistry, particularly in the construction of complex heterocyclic scaffolds that are prevalent in many pharmaceuticals.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as core structures in numerous drugs, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern in 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride enhances its potential as a pharmacophore by introducing electronic and steric effects that can modulate binding interactions with biological targets. The nitro group, for instance, can influence electron density distribution, while the trifluoromethoxy group provides metabolic stability and lipophilicity, which are critical factors in drug design.

One of the most compelling aspects of 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride is its utility in the synthesis of sulfonamide-based compounds. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a wide range of therapeutic areas, including diabetes management, infectious diseases, and cancer treatment. The sulfonyl chloride functionality allows for the direct conversion into sulfonamides through reaction with primary or secondary amines, providing a straightforward route to structurally diverse derivatives.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify lead compounds for further development. 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride fits well within this paradigm, as its molecular features can be rationally designed to optimize pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that pyridine derivatives with electron-withdrawing groups like nitro and trifluoromethoxy can enhance binding affinity to enzymes and receptors involved in disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The trifluoromethoxy group in 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride contributes to this trend by improving metabolic stability and membrane permeability. Such modifications are often crucial for achieving optimal drug-like properties, including bioavailability and resistance to enzymatic degradation. The nitro group further complements these attributes by serving as a handle for further functionalization through reduction or diazotization reactions.

The synthesis of 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include nitration of a pyridine precursor followed by selective fluorination and methylation. The introduction of the sulfonyl chloride group is often achieved through reaction with chlorosulfonic acid or equivalent reagents under controlled conditions. These synthetic routes highlight the compound's role as a key intermediate in industrial-scale pharmaceutical production.

In academic research, 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride has been employed in various exploratory studies aimed at understanding structure-activity relationships (SAR) within pyridine-based drug candidates. Researchers have investigated its derivatives as potential inhibitors of enzymes such as kinases and cytochrome P450 monooxygenases, which are implicated in numerous diseases. The sulfonyl chloride functionality provides a convenient entry point for generating libraries of compounds that can be screened for biological activity.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have utilized 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride as a starting material for developing proprietary drugs targeting neurological disorders, inflammatory diseases, and oncological conditions. Its structural features allow for fine-tuning of physicochemical properties such as solubility and bioavailability, which are critical parameters in drug formulation.

The growing demand for high-quality intermediates like 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride underscores the dynamic nature of the pharmaceutical supply chain. Manufacturers must adhere to stringent quality control measures to ensure consistency and purity, meeting the rigorous standards required by regulatory agencies such as the FDA and EMA. Advances in process optimization have enabled more efficient production methods, reducing costs while maintaining high yields.

The future prospects for 2-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-3-sulfonyl chloride are promising, given its versatility and utility across multiple therapeutic domains. As drug discovery continues to evolve toward more targeted and personalized medicine, compounds like this will play an increasingly important role in generating novel therapeutic entities. Collaborative efforts between academia and industry will be essential to fully realize its potential in addressing unmet medical needs.